Cas no 893641-16-2 (1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine)

• Product Name: 1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine
• CAS No: 893641-16-2
• MF: C₈H₁₄N₂O
• MW: 154.2
• MDL: MFCD08453269
• CID: 4664160
• PubChem ID: 23006349
• Update Time: 2025-10-24

1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine
• 4-Isoxazoleethanamine, α,3,5-trimethyl-

• MDL： MFCD08453269

1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine

Comprehensive Overview of 1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine (CAS No. 893641-16-2)

1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine, with the CAS number 893641-16-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazole ring structure and amine functional group, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further study.

The oxazole moiety in 1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine is a key feature that contributes to its chemical stability and reactivity. This heterocyclic structure is commonly found in bioactive molecules, making it a focal point for medicinal chemistry applications. The dimethyl substitution on the oxazole ring enhances the compound's lipophilicity, which can influence its pharmacokinetic properties. Such characteristics are critical for designing compounds with optimal drug-like properties.

In recent years, the demand for novel heterocyclic compounds like 1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine has surged, driven by advancements in high-throughput screening and computational chemistry. Scientists are leveraging AI-driven drug discovery platforms to identify potential leads, and this compound's structural features align well with modern target-based drug design strategies. Its amine group also offers versatility for further derivatization, enabling the synthesis of analogues with tailored properties.

From a synthetic chemistry perspective, 1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine can be prepared through multi-step organic reactions, including cyclization and functional group interconversion. The compound's purity and yield are often optimized using chromatographic techniques, ensuring its suitability for research applications. Analytical methods such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and assess its quality.

The growing interest in small-molecule therapeutics has further highlighted the importance of compounds like 1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine. Its potential role in modulating biological pathways or serving as a scaffold for new drugs makes it a valuable asset in preclinical research. Additionally, its compatibility with green chemistry principles underscores its relevance in sustainable chemical synthesis.

In conclusion, 1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine (CAS No. 893641-16-2) represents a compelling subject of study for researchers in pharmaceutical sciences and organic chemistry. Its structural uniqueness, combined with its potential applications in drug development, positions it as a compound of enduring interest. As the field of precision medicine evolves, such molecules will likely play a pivotal role in addressing unmet medical needs.